Cas no 108161-12-2 (3,5-Dimethyl-1H-pyrazole-4-carbonitrile)

3,5-Dimethyl-1H-pyrazole-4-carbonitrile structure
108161-12-2 structure
Product Name:3,5-Dimethyl-1H-pyrazole-4-carbonitrile
CAS No:108161-12-2
MF:C6H7N3
MW:121.139880418777
MDL:MFCD09260786
CID:1028800
PubChem ID:8167070
Update Time:2025-04-20

3,5-Dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1H-pyrazole-4-carbonitrile
    • 3,?5-?dimethyl-1H-?Pyrazole-?4-?carbonitrile
    • 4-cyano-3,5-dimethylpyrazole
    • AC1P1XOM
    • AE-562
    • AG-B-92546
    • CTK7C6331
    • SureCN4361606
    • SB15978
    • P10706
    • 108161-12-2
    • BS-14285
    • CS-0054469
    • AE-562/43286934
    • MFCD09260786
    • SCHEMBL4361606
    • AKOS006330118
    • DTXSID60429091
    • DA-24823
    • F2198-3773
    • MDL: MFCD09260786
    • Inchi: 1S/C6H7N3/c1-4-6(3-7)5(2)9-8-4/h1-2H3,(H,8,9)
    • InChI Key: PNTVBTYFIVEVET-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C#N)C(C)=N1

Computed Properties

  • Exact Mass: 121.06411
  • Monoisotopic Mass: 121.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.47

3,5-Dimethyl-1H-pyrazole-4-carbonitrile Pricemore >>

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